Cas no 2411183-36-1 (rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one)

Technical Introduction: rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one is a bicyclic ketone derivative featuring a benzyloxy substituent at the 3-position. Its rigid bicyclo[3.2.0]heptane scaffold and functional group versatility make it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex molecular architectures. The compound's stereochemistry and reactive ketone moiety enable selective transformations, such as nucleophilic additions or reductions, while the benzyloxy group offers opportunities for further derivatization or deprotection. Its well-defined structure and stability under standard conditions ensure reproducibility in synthetic applications, making it suitable for pharmaceutical and materials science research.
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one structure
2411183-36-1 structure
Product Name:rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one
CAS No:2411183-36-1
MF:C14H16O2
MW:216.275644302368
CID:6213085
PubChem ID:165767732
Update Time:2025-06-11

rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one Chemical and Physical Properties

Names and Identifiers

    • 2411183-36-1
    • EN300-7545109
    • rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one
    • Inchi: 1S/C14H16O2/c15-14-7-11-6-12(8-13(11)14)16-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2/t11-,12?,13-/m0/s1
    • InChI Key: CYHVPABIJSPDLP-RXTYADHFSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C[C@@H]2C(C[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 216.115029749g/mol
  • Monoisotopic Mass: 216.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7545109-0.05g
rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one
2411183-36-1 95.0%
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Additional information on rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one

Introduction to rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one (CAS No. 2411183-36-1)

Rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one (CAS No. 2411183-36-1) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic ketones and is characterized by its bicyclo[3.2.0]heptane core and a benzyloxy substituent at the C-3 position.

The synthesis of rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one involves a series of intricate chemical transformations, including ring-closing metathesis (RCM) and benzylation reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it more accessible for both academic research and industrial applications.

In terms of its biological significance, rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one has been studied for its potential as a lead compound in drug discovery. Its unique structure offers a promising scaffold for the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer. Research has shown that compounds with similar bicyclic frameworks exhibit potent inhibitory effects on specific enzymes and receptors, making them valuable candidates for further investigation.

The physical and chemical properties of rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one have been extensively characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational stability, and solubility profiles, which are crucial for optimizing its use in pharmaceutical formulations.

In the context of medicinal chemistry, the enantiomeric purity of rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one is a critical factor that influences its biological activity and pharmacokinetic properties. Recent efforts have focused on developing asymmetric synthesis methods to produce enantiomerically pure forms of this compound, which could enhance its therapeutic efficacy and reduce potential side effects.

The potential applications of rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one extend beyond drug discovery to other areas such as materials science and catalysis. Its rigid bicyclic structure makes it an attractive candidate for the design of functional materials with tailored properties, such as polymers and catalysts with enhanced stability and activity.

In conclusion, rac-(1R,5R)-3-(benzyloxy)bicyclo[3.2.0]heptan-6-one (CAS No. 2411183-36-1) is a versatile compound with significant potential in various scientific disciplines. Ongoing research continues to uncover new applications and optimize its synthesis and properties, positioning it as a valuable tool for advancing our understanding of complex chemical systems and developing innovative solutions in medicine and materials science.

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